![molecular formula C20H29ClN4O2 B6170735 1-methyl-6-oxo-N-[3-phenyl-2-(piperidin-2-yl)propyl]-1,4,5,6-tetrahydropyridazine-3-carboxamide hydrochloride CAS No. 2418731-03-8](/img/no-structure.png)
1-methyl-6-oxo-N-[3-phenyl-2-(piperidin-2-yl)propyl]-1,4,5,6-tetrahydropyridazine-3-carboxamide hydrochloride
Overview
Description
The compound is a derivative of piperidine, which is a six-membered ring containing five carbon atoms and one nitrogen atom . Piperidine derivatives are important in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives are typically synthesized through intra- and intermolecular reactions .Molecular Structure Analysis
The compound contains a piperidine ring, a carboxamide group, and a phenyl group . The presence of these functional groups can significantly influence the compound’s reactivity and properties.Chemical Reactions Analysis
Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a carboxamide group can influence the compound’s solubility and reactivity .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-methyl-6-oxo-N-[3-phenyl-2-(piperidin-2-yl)propyl]-1,4,5,6-tetrahydropyridazine-3-carboxamide hydrochloride' involves the reaction of 1-methyl-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid with N-[3-phenyl-2-(piperidin-2-yl)propyl]amine in the presence of a coupling agent and a base, followed by the addition of hydrochloric acid to form the hydrochloride salt of the final product.", "Starting Materials": [ "1-methyl-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid", "N-[3-phenyl-2-(piperidin-2-yl)propyl]amine", "Coupling agent", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 1-methyl-6-oxo-1,4,5,6-tetrahydropyridazine-3-carboxylic acid and N-[3-phenyl-2-(piperidin-2-yl)propyl]amine in a suitable solvent.", "Step 2: Add a coupling agent and a base to the reaction mixture and stir for a suitable time period.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the final product.", "Step 4: Isolate the product by filtration or other suitable means and purify it by recrystallization or other suitable means." ] } | |
CAS RN |
2418731-03-8 |
Product Name |
1-methyl-6-oxo-N-[3-phenyl-2-(piperidin-2-yl)propyl]-1,4,5,6-tetrahydropyridazine-3-carboxamide hydrochloride |
Molecular Formula |
C20H29ClN4O2 |
Molecular Weight |
392.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-fluorophenyl)carbamoyl]acetic acid](/img/structure/B6170675.png)